Cas no 1261762-91-7 (5,6-Bis(2,3-difluorophenyl)nicotinic acid)

• Product Name: 5,6-Bis(2,3-difluorophenyl)nicotinic acid
• CAS No: 1261762-91-7
• MF: C₁₈H₉F₄NO₂
• MW: 347.26317858696
• CID: 4914106
• Update Time: 2025-11-01

5,6-Bis(2,3-difluorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-Bis(2,3-difluorophenyl)nicotinic acid

• Inchi： 1S/C18H9F4NO2/c19-13-5-1-3-10(15(13)21)12-7-9(18(24)25)8-23-17(12)11-4-2-6-14(20)16(11)22/h1-8H,(H,24,25)
• InChI Key： WJGSZGKKHCGEJQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CC(C(=O)O)=CN=C1C1C=CC=C(C=1F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 480
• XLogP3: 4.1
• Topological Polar Surface Area: 50.2

Additional information on 5,6-Bis(2,3-difluorophenyl)nicotinic acid

Research Brief on 5,6-Bis(2,3-difluorophenyl)nicotinic acid (CAS: 1261762-91-7): Recent Advances and Applications

5,6-Bis(2,3-difluorophenyl)nicotinic acid (CAS: 1261762-91-7) is a fluorinated nicotinic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bis(2,3-difluorophenyl) substitution pattern, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have explored its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for further drug development.

The synthesis of 5,6-Bis(2,3-difluorophenyl)nicotinic acid involves multi-step organic transformations, with a focus on achieving high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, leveraging palladium-catalyzed cross-coupling reactions and regioselective fluorination techniques. These improvements have facilitated the production of gram-scale quantities, which are essential for preclinical and clinical evaluations.

Pharmacologically, 5,6-Bis(2,3-difluorophenyl)nicotinic acid has been investigated for its role as a modulator of inflammatory pathways. In vitro studies have demonstrated its ability to inhibit key enzymes involved in the arachidonic acid cascade, such as cyclooxygenase-2 (COX-2), with notable selectivity over COX-1. This selectivity profile suggests a reduced risk of gastrointestinal side effects, a common limitation of nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the compound has shown efficacy in reducing pro-inflammatory cytokine production in macrophage models, further supporting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, recent research has highlighted the compound's interaction with nuclear receptors, particularly the peroxisome proliferator-activated receptors (PPARs). Preliminary data indicate that 5,6-Bis(2,3-difluorophenyl)nicotinic acid acts as a partial agonist of PPARγ, a receptor implicated in metabolic disorders such as type 2 diabetes. This dual functionality—anti-inflammatory and metabolic modulation—positions the compound as a multifaceted therapeutic candidate with broad applicability.

In summary, 5,6-Bis(2,3-difluorophenyl)nicotinic acid (CAS: 1261762-91-7) represents a promising scaffold for drug discovery, with demonstrated efficacy in modulating inflammatory and metabolic pathways. Continued research into its pharmacokinetics, toxicity profile, and in vivo efficacy will be critical to advancing this compound toward clinical development. The integration of computational modeling and structure-activity relationship (SAR) studies may further optimize its therapeutic potential, paving the way for novel treatments in inflammatory and metabolic diseases.